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Compound of Interest

Compound Name:
2-(Butylthio)pyrimidine-5-

carbaldehyde

CAS No.: 915920-13-7

Cat. No.: B1369188

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(Butylthio)pyrimidine-5-
carbaldehyde, a versatile heterocyclic building block with significant applications in medicinal

chemistry and agrochemical research. This document delves into its chemical identity,

synthesis, characterization, and key applications, with a focus on its role in the development of

novel therapeutic agents. Safety protocols and handling guidelines are also provided to ensure

its proper use in a laboratory setting.

Introduction: The Significance of Substituted
Pyrimidines
The pyrimidine scaffold is a cornerstone in the design of biologically active molecules, owing to

its presence in nucleobases and its ability to participate in a wide range of biological

interactions. The strategic functionalization of the pyrimidine ring allows for the fine-tuning of a
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compound's physicochemical properties and biological activity. 2-(Butylthio)pyrimidine-5-
carbaldehyde (CAS No. 915920-13-7) has emerged as a valuable intermediate due to its

unique combination of a reactive aldehyde group and a modifiable thioether linkage. This dual

functionality makes it an attractive starting material for the synthesis of diverse compound

libraries for drug discovery and agrochemical development.[1][2][3]

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2-(Butylthio)pyrimidine-5-
carbaldehyde is essential for its effective use in synthesis and research.

Property Value Source(s)

CAS Number 915920-13-7 [4]

Molecular Formula C₉H₁₂N₂OS [4]

Molecular Weight 196.27 g/mol [4]

Appearance

Not explicitly stated, but

related compounds are yellow

crystalline powders or liquids.

[3][5]

Purity ≥ 95% (by NMR) [3]

Solubility

Expected to be soluble in

common organic solvents like

DMSO, DMF, and chlorinated

solvents.

Storage
Store at 0-8°C to ensure

stability.
[5]

Chemical Structure:

Caption: Chemical structure of 2-(Butylthio)pyrimidine-5-carbaldehyde.

Synthesis and Purification
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While a specific, detailed experimental protocol for the synthesis of 2-(Butylthio)pyrimidine-5-
carbaldehyde is not readily available in the public domain, a general and plausible synthetic

route can be inferred from established pyrimidine chemistry. A common approach involves the

condensation of a three-carbon building block with an S-alkylisothiourea derivative.

Proposed Synthetic Workflow:

Starting Materials

Reaction Product Purification
2-Chloro-5-formylpyrimidine

Nucleophilic Aromatic SubstitutionButanethiol

Base (e.g., K₂CO₃, NaH)

2-(Butylthio)pyrimidine-5-carbaldehyde Column Chromatography CharacterizationPure Product

Derivatization Pathways
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2-(Butylthio)pyrimidine-
5-carbaldehyde

Reductive Amination
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Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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